Cas no 124367-36-8 (3-(1-cyanocyclopropyl)benzonitrile)

• Product Name: 3-(1-cyanocyclopropyl)benzonitrile
• CAS No: 124367-36-8
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 5977143
• PubChem ID: 117047156
• Update Time: 2025-10-28

3-(1-cyanocyclopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-?(1-?cyanocyclopropyl)?- Benzonitrile
• Benzonitrile, 3-(1-cyanocyclopropyl)-
• 3-(1-cyanocyclopropyl)benzonitrile
• 124367-36-8
• EN300-1857990

• Inchi： 1S/C11H8N2/c12-7-9-2-1-3-10(6-9)11(8-13)4-5-11/h1-3,6H,4-5H2
• InChI Key： UMPQWNKRGAVUNV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C2(C#N)CC2)=C1

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 347.5±35.0 °C(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(1-cyanocyclopropyl)benzonitrile

Professional Introduction to 3-(1-cyanocyclopropyl)benzonitrile (CAS No. 124367-36-8)

3-(1-cyanocyclopropyl)benzonitrile, identified by the Chemical Abstracts Service registry number CAS No. 124367-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, with an additional cyclopropyl substituent linked to the nitrile moiety. The structural uniqueness of 3-(1-cyanocyclopropyl)benzonitrile positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 3-(1-cyanocyclopropyl)benzonitrile consists of a benzene ring substituted with a cyano group at the 3-position, and an isonitrile group at the 1-position of a cyclopropyl ring. This configuration imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike. The cyclopropyl group, in particular, is known for its ability to influence molecular interactions through its rigid three-membered ring structure, which can be exploited in designing molecules with specific binding affinities.

In recent years, there has been growing interest in benzonitrile derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the nitrile group in 3-(1-cyanocyclopropyl)benzonitrile is particularly noteworthy, as it can serve as a pharmacophore for interacting with biological targets. The nitrile group is capable of undergoing various chemical transformations, including hydrolysis to form carboxylic acids or reduction to form amines, which can be harnessed in medicinal chemistry to modulate biological activity.

One of the most compelling aspects of 3-(1-cyanocyclopropyl)benzonitrile is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to design molecules that target specific enzymes or receptors involved in disease pathways. For instance, modifications around the benzonitrile core can alter the electronic properties of the molecule, thereby tuning its binding affinity and selectivity. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

The synthesis of 3-(1-cyanocyclopropyl)benzonitrile presents both challenges and opportunities. The cyclopropyl-substituted nitrile group requires careful handling due to its reactivity and sensitivity to certain conditions. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations have been employed to access this compound efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of CAS No. 124367-36-8 as a key intermediate in pharmaceutical research.

In the realm of computational chemistry, 3-(1-cyanocyclopropyl)benzonitrile has been studied using various computational methods to predict its biological activity and optimize its structure for better pharmacological properties. Molecular modeling techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers identify key structural features that contribute to its activity, guiding further modifications and derivatization efforts.

The potential applications of 3-(1-cyanocyclopropyl)benzonitrile extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of advanced polymers and coatings. The nitrile group can participate in polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability. Additionally, the cyclopropyl moiety can impart specific functionalities that improve material performance under various conditions.

Emerging research also suggests that derivatives of CAS No. 124367-36-8 could play a role in agrochemical applications. The ability of benzonitrile derivatives to interact with biological systems makes them attractive for developing new pesticides or herbicides. By modifying the structure of these compounds, scientists aim to create agents that are more effective against pests while minimizing environmental impact.

The future prospects for 3-(1-cyanocyclopropyl)benzonitrile are bright, driven by ongoing research and technological advancements. As our understanding of molecular interactions deepens, new opportunities will arise for exploiting its potential in drug discovery and beyond. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in unlocking the full therapeutic promise of this compound.

In conclusion, 3-(1-cyanocyclopropyl)benzonitrile (CAS No. 124367-36-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure and versatile reactivity make it a valuable asset in pharmaceutical research, materials science, and agrochemical development. As scientists continue to explore its potential, we can expect innovative applications that will benefit society in numerous ways.